Cas no 2004923-27-5 (tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate)

Technical Introduction: Tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate is a specialized carbamate derivative featuring a 3-bromofuran-2-yl moiety. This compound serves as a valuable intermediate in organic synthesis, particularly for the construction of heterocyclic frameworks and functionalized furan derivatives. The presence of both a bromo substituent and a reactive carbonyl group enhances its utility in cross-coupling reactions and further derivatization. The tert-butyl carbamate group provides stability while allowing selective deprotection under mild conditions, facilitating downstream modifications. Its well-defined structure and synthetic versatility make it suitable for pharmaceutical and agrochemical research, where precise functionalization is critical. Handling should adhere to standard safety protocols for brominated and carbonyl-containing compounds.
tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate structure
2004923-27-5 structure
Product Name:tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate
CAS No:2004923-27-5
MF:C12H16BrNO4
MW:318.163743019104
CID:5292547
PubChem ID:165794183
Update Time:2025-05-21

tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2004923-27-5
    • tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate
    • EN300-797809
    • Inchi: 1S/C12H16BrNO4/c1-12(2,3)18-11(16)14(4)7-9(15)10-8(13)5-6-17-10/h5-6H,7H2,1-4H3
    • InChI Key: UCKHZUALLKAKKG-UHFFFAOYSA-N
    • SMILES: BrC1C=COC=1C(CN(C)C(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 317.02627g/mol
  • Monoisotopic Mass: 317.02627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.8Ų

tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate

tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate, with the CAS number 2004923-27-5, is a complex organic molecule that has garnered attention in various fields of chemical research. This compound is characterized by its unique structure, which includes a tert-butyl group, an N-methylcarbamate moiety, and a 3-bromofuran ring system. The combination of these functional groups makes it a versatile compound with potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry due to their ability to mimic natural product structures and exhibit bioactivity. The presence of the 3-bromofuran ring in this compound adds a layer of complexity and functionality, making it a valuable substrate for further chemical modifications. Researchers have explored the use of such compounds in the development of new antibiotics, antifungal agents, and anticancer drugs.

The N-methylcarbamate group in this molecule plays a significant role in its chemical reactivity and biological activity. This group is known to enhance the stability of certain compounds while also contributing to their pharmacokinetic properties. In recent years, there has been a growing interest in using carbamates as building blocks for drug delivery systems due to their ability to form stable linkages with other molecules.

The tert-butyl group attached to the carbamate moiety further enhances the compound's stability and solubility properties. This group is commonly used in organic synthesis to protect hydroxyl groups during reaction sequences. The combination of these groups in the same molecule creates a unique balance between reactivity and stability, making it an attractive candidate for various synthetic transformations.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the furan ring system, followed by bromination at the 3-position, and finally the introduction of the tert-butyl N-methylcarbamate group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. These studies have provided valuable insights into its potential as a lead compound for drug discovery programs.

In conclusion, tert-butyl N-[2-(3-bromofuran-2-yl)-2-oxoethyl]-N-methylcarbamate is a multifaceted compound with significant potential in various areas of chemical research. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for scientists seeking innovative solutions in drug design and materials science.

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